2-[3-(4-chlorophenoxy)benzyl]-1-cyclohexyloctahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 2-[[3-(4-chlorophenoxy)phenyl]methyl]-1-cyclohexyl-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C26H33ClN2O/c27-22-11-13-23(14-12-22)30-24-9-4-6-20(18-24)19-29-17-16-28-15-5-10-25(28)26(29)21-7-2-1-3-8-21/h4,6,9,11-14,18,21,25-26H,1-3,5,7-8,10,15-17,19H2
• InChI Key: CAUUZMHTQOKFAB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2C3CCCN3CCN2CC4=CC(=CC=C4)OC5=CC=C(C=C5)Cl
• Molecular Formula: C26H33ClN2O
• Molecular Weight: 425.0 g/mol

Description

2-[3-(4-chlorophenoxy)benzyl]-1-cyclohexyloctahydropyrrolo[1,2-a]pyrazine is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research studies.

Mechanism of Action

The mechanism of action of 2-[3-(4-chlorophenoxy)benzyl]-1-cyclohexyloctahydropyrrolo[1,2-a]pyrazine is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer.
Biochemical and Physiological Effects:
Studies have shown that 2-[3-(4-chlorophenoxy)benzyl]-1-cyclohexyloctahydropyrrolo[1,2-a]pyrazine exhibits a range of biochemical and physiological effects. This compound has been found to inhibit the production of pro-inflammatory cytokines, reduce the proliferation of cancer cells, and exhibit antimicrobial activity against various pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[3-(4-chlorophenoxy)benzyl]-1-cyclohexyloctahydropyrrolo[1,2-a]pyrazine in lab experiments is its ability to exhibit multiple biological effects. This compound can be used to study various cellular pathways and signaling mechanisms involved in inflammation, cancer, and microbial infections. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which may affect its bioavailability and efficacy in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[3-(4-chlorophenoxy)benzyl]-1-cyclohexyloctahydropyrrolo[1,2-a]pyrazine. Some of these include:
1. Further investigation of the mechanism of action of this compound in various cellular pathways and signaling mechanisms.
2. Development of new drug formulations and delivery methods to improve the bioavailability and efficacy of this compound.
3. Exploration of the potential therapeutic applications of this compound in various disease models, including cancer, inflammation, and microbial infections.
4. Investigation of the toxicity and safety profile of this compound in preclinical and clinical studies.
Conclusion:
In conclusion, 2-[3-(4-chlorophenoxy)benzyl]-1-cyclohexyloctahydropyrrolo[1,2-a]pyrazine is a chemical compound that has shown promising potential in various research studies. This compound exhibits multiple biochemical and physiological effects, making it a promising candidate for the development of new drugs. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications in various disease models.

Synthesis Methods

The synthesis of 2-[3-(4-chlorophenoxy)benzyl]-1-cyclohexyloctahydropyrrolo[1,2-a]pyrazine involves the reaction of 4-chlorophenol with benzyl bromide to form 4-(benzyloxy)phenol. This intermediate is then reacted with cyclohexanone to form 4-(benzyloxy)-3-cyclohexylphenol, which is subsequently reacted with 1,2-dibromopropane to form 2-[3-(4-chlorophenoxy)benzyl]-1-cyclohexyloctahydropyrrolo[1,2-a]pyrazine.

Scientific Research Applications

The potential therapeutic applications of 2-[3-(4-chlorophenoxy)benzyl]-1-cyclohexyloctahydropyrrolo[1,2-a]pyrazine have been explored in various research studies. This compound has been found to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for the development of new drugs.